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Compound of Interest

Compound Name: 1-Pentyn-3-ol

Cat. No.: B1209153 Get Quote

Technical Guide: 1-Pentyn-3-ol (CAS: 4187-86-4)
Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and toxicological

information for 1-Pentyn-3-ol. The information is compiled from various safety data sheets and

standardized testing guidelines to ensure a comprehensive resource for laboratory and

research applications.

Chemical Identification and Physical Properties
This section summarizes the key chemical identifiers and physical properties of 1-Pentyn-3-ol.
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Property Value Source(s)

Molecular Formula C₅H₈O [1][2]

Molecular Weight 84.12 g/mol [1][2]

CAS Number 4187-86-4 [1][2]

EC Number 224-063-0 [2]

Appearance
Colorless to light yellow, clear

liquid
[3]

Boiling Point 114 - 115 °C [3]

Flash Point 29 °C (84.2 °F) - closed cup [2]

Density 0.975 g/mL at 25 °C [2][4]

Refractive Index n20/D 1.434 [2][4]

Vapor Density 1 (vs air) [2]

Water Solubility Slightly soluble [4][5]

Synonyms
Ethyl ethynyl carbinol, Pent-1-

yn-3-ol
[1][5]

GHS Hazard Information
1-Pentyn-3-ol is classified as a hazardous chemical under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

GHS Classification
Hazard Class Category Source(s)

Flammable Liquids Category 3 [1][2]

Acute Toxicity, Oral Category 3 [1][2]

Acute Toxicity, Dermal Category 3 [1][2]

Acute Toxicity, Inhalation Category 3 [1][2]
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GHS Label Elements
Element Description Source(s)

Pictograms Flame, Skull and Crossbones [2]

Signal Word Danger [1][2]

Hazard Statements

H226: Flammable liquid and

vapor.H301: Toxic if

swallowed.H311: Toxic in

contact with skin.H331: Toxic if

inhaled.

[1]

Precautionary Statements

P210, P233, P240, P241,

P242, P243, P261, P262,

P264, P270, P271, P280,

P301+P316, P302+P352,

P303+P361+P353,

P304+P340, P316, P321,

P330, P361+P364,

P370+P378, P403+P233,

P403+P235, P405, P501

[1]

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to ensure safety when working

with 1-Pentyn-3-ol.

Handling
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to

minimize vapor accumulation.[6][7]

Ignition Sources: Keep away from open flames, hot surfaces, sparks, and other ignition

sources.[3][8] No smoking is permitted in the handling area.[8]

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[6][8] Employ

only non-sparking tools to prevent ignition.[6][8]
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Static Discharge: Ground and bond containers and receiving equipment during transfer to

prevent static electricity buildup.[7][8]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), chemical splash goggles, and a lab coat.[6][7] If ventilation is

inadequate, a NIOSH-approved respirator with organic vapor cartridges is necessary.[7]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[6] Do not eat, drink,

or smoke when using this product.[8]

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[3][8] Keep the container tightly

closed.[6][8]

Location: Store in a designated flammables area.[6]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, strong

reducing agents, and acid chlorides.[3][6]

Emergency Procedures
This section outlines the appropriate responses to emergencies involving 1-Pentyn-3-ol.

First-Aid Measures
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Exposure Route First-Aid Protocol Source(s)

Inhalation

Move the victim to fresh air

and keep at rest in a position

comfortable for breathing. If

feeling unwell, call a POISON

CENTER or doctor.[6]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water or shower. If

skin irritation occurs, get

medical advice.[6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice.[6]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Call a

POISON CENTER or doctor

immediately.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[6][8] Water mist may be used to cool closed containers.[6]

Specific Hazards: The substance is flammable. Vapors are heavier than air and may travel to

a source of ignition and flash back.[6][9] Containers may explode when heated.[6][9]

Hazardous combustion products include carbon monoxide and carbon dioxide.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][8]
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Accidental Release Measures
Personal Precautions: Evacuate non-essential personnel. Remove all sources of ignition.[3]

Wear appropriate personal protective equipment.[8]

Environmental Precautions: Prevent the substance from entering drains or waterways.[8]

Containment and Cleanup: Absorb the spill with an inert, non-combustible material like sand

or earth.[7] Use non-sparking tools to collect the absorbed material and place it in a suitable,

labeled container for disposal.[6][7]

Toxicological Information and Experimental
Protocols
While specific toxicological studies for 1-Pentyn-3-ol are not extensively published, the GHS

classification indicates significant acute toxicity.[1][2] The methodologies for determining such

classifications are standardized. Below are summaries of the relevant OECD guidelines for

toxicological testing.

Acute Toxicity Testing Protocols
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Test OECD Guideline General Methodology

Acute Oral Toxicity
OECD 425 (Up-and-Down

Procedure)

This method minimizes animal

use while estimating the LD50.

A single animal is dosed at a

time, typically at 48-hour

intervals. The dose for the next

animal is adjusted up or down

based on the outcome

(survival or death) of the

previously dosed animal.

Observations for mortality and

clinical signs of toxicity are

conducted for up to 14 days.

[10][11]

Acute Dermal Toxicity OECD 402

The test substance is applied

to the shaved, intact skin of

animals (commonly rats or

rabbits) for 24 hours under a

semi-occlusive dressing.

Animals are then observed for

up to 14 days for signs of

systemic toxicity, dermal

irritation, and mortality to

determine the dermal LD50.[3]

[12]

Acute Inhalation Toxicity OECD 403

Animals (commonly rats) are

exposed to the test substance

as a vapor, aerosol, or gas in a

dynamic inhalation chamber

for a defined period (typically 4

hours). The animals are then

observed for up to 14 days for

mortality and signs of toxicity

to determine the LC50.[2][6]
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Skin Irritation/Corrosion OECD 404

The substance is applied to a

small patch of skin on an

animal (typically a rabbit) for a

4-hour exposure period. The

skin is then observed for signs

of erythema (redness) and

edema (swelling) at specified

intervals to assess the level of

irritation and its reversibility.[1]

[13]

Eye Irritation/Corrosion OECD 405

A single dose of the substance

is applied to the conjunctival

sac of one eye of an animal

(typically a rabbit), with the

other eye serving as a control.

The eye is examined at

intervals (1, 24, 48, and 72

hours) for effects on the

cornea, iris, and conjunctiva to

determine the potential for

irritation or serious eye

damage.[4][7][8]

Signaling Pathways
There is currently no publicly available research detailing the specific signaling pathways

through which 1-Pentyn-3-ol exerts its toxic effects.

Visualizations
GHS Hazard Communication Workflow
The following diagram illustrates the logical flow from hazard classification to communication on

labels and Safety Data Sheets (SDSs).
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GHS Hazard Communication Workflow

Experimental Workflow for OECD 425 Acute Oral
Toxicity Test
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The diagram below outlines the Up-and-Down Procedure (UDP) for determining acute oral

toxicity.

Dose Adjustment Logic

Start: Select Starting Dose
(Based on prior knowledge)

Dose Animal 1
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No, continue dosing

Calculate LD50 and
Confidence Interval
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OECD 425 Up-and-Down Procedure Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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